Cas no 100-60-7 (N-methylcyclohexanamine)

• Product Name: N-methylcyclohexanamine
• CAS No: 100-60-7
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD00003832
• CID: 35099
• PubChem ID: 7514
• Update Time: 2025-05-20

N-methylcyclohexanamine Chemical and Physical Properties

Names and Identifiers

• N-Methylcyclohexylamine
• N-Cyclohexylmethylamine
• N-methylcyclohexanediamine
• N-methyl-Cyclohexanamine
• 1-Methylcyclohexylamine
• Cyclohexanamine,N-methyl-
• Cyclohexylamine, N-methyl-
• Cyclohexylmethylamine
• cyclohexyl-methyl-amine
• Methylcyclohexylamine
• methylcyclohexylamine,[corrosivelabel]
• methylcyclohexylamine,[flammableliquidandcorrosivelabels]
• N-Methylcyclohexanam
• N-Methylcyclohexanamine
• -Methylcyclohexylamine
• TIMTEC-BB SBB004314
• METHYLAMINOCYCLOHEXANE
• N-METHYCYCLOHEXYLAMINE
• n-methyl-cyclohexanamin
• AKOS BBS-00004304
• Cyclohexanamine, N-methyl-
• N-Methyl-N-cyclohexylamine
• (Methylamino)cyclohexane
• Cyclohexyl(methyl)amine
• N-Cyclohexyl-N-methylamine
• C7H15N
• YH8PF4C1OW
• XTUVJUMINZSXGF-UHFFFAOYSA-N
• NSC434
• cyclohexyl-methylamine
• methylcyclohexyl amine
• N-methylcylo
• SCHEMBL7556380
• 100-60-7
• VCU
• N-Metyhcyclohexylamine
• BB 0218286
• F2190-0309
• NS00079263
• DTXSID3059216
• F86361
• EINECS 202-869-3
• AKOS000119082
• N-methyl-cyclohexylamine
• N-methylcylohexylamine
• SCHEMBL8918
• CHEBI:59018
• AI3-16733
• NSC 434
• AM802809
• EN300-18953
• N-methyl-N-cyclo-hexylamine
• W-108953
• Q23775590
• N-methyl-N-cyclohexyl-amine
• M0202
• FT-0631525
• InChI=1/C7H15N/c1-8-7-5-3-2-4-6-7/h7-8H,2-6H2,1H
• 2-cyclohexyl-methylamine
• CS-W016609
• BRN 1523664
• N-Methylcyclohexylamine, purum, >=98.0% (GC)
• N-Methylcyclohexylamine, 99%
• MFCD00003832
• STR01459
• N-methyl cyclohexylamine
• Z102766892
• NSC-434
• 4-12-00-00017 (Beilstein Handbook Reference)
• UNII-YH8PF4C1OW
• N-Methylcyclohexylamine,99%
• DTXCID4032457
• methyl cyclohexylamine
• STL183276
• cyclohexane, methylamino-
• AAA10060
• N-methylcyclohexanamine

• MDL： MFCD00003832
• Inchi： 1S/C7H15N/c1-8-7-5-3-2-4-6-7/h7-8H,2-6H2,1H3
• InChI Key： XTUVJUMINZSXGF-UHFFFAOYSA-N
• SMILES： N(C)C1CCCCC1
• BRN： 1523664

Computed Properties

• Exact Mass: 113.12000
• Monoisotopic Mass: 113.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.868 g/mL at 25 °C(lit.)
• Melting Point: −9-−7 °C (lit.)
• Boiling Point: 148°C
• Flash Point: Fahrenheit: 84.2 ° f
  Celsius: 29 ° c
  
• Refractive Index: n20/D 1.456(lit.)
• PH: 12 (10g/l, H2O, 20℃)
• Solubility: 54g/l
• Water Partition Coefficient: 5.4 g/100 mL (20 ºC)
• PSA: 12.03000
• LogP: 1.92940
• Solubility: Slightly soluble in water, soluble in benzene, alcohol, etc.
• Vapor Pressure: 11 mmHg ( 40 °C)
• Sensitiveness: Air Sensitive
• FEMA: 2147

N-methylcyclohexanamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H302,H312,H314,H331
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：1
• Hazard Category Code： 10-21/22-35
• Safety Instruction： S16-S26-S36/37/39-S45
• RTECS：GX1529000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Explosive Limit：2.2-10.5%(V)
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R20/21/22; R35
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-methylcyclohexanamine

N-Methylcyclohexanamine (CAS No. 100-60-7): A Comprehensive Guide to Its Properties and Applications

N-Methylcyclohexanamine (CAS No. 100-60-7), also known as N-Methylcyclohexylamine, is a versatile organic compound with a wide range of applications in industrial and research settings. This secondary amine is characterized by its cyclohexane ring structure substituted with a methylamino group, making it a valuable intermediate in organic synthesis. Its unique chemical properties, including its basicity and solubility profile, have garnered significant interest in recent years, particularly in the fields of pharmaceuticals, agrochemicals, and material science.

One of the most frequently searched questions about N-Methylcyclohexanamine is its role in drug discovery. Researchers are increasingly exploring its potential as a building block for bioactive molecules, thanks to its ability to modulate physicochemical properties like lipophilicity and hydrogen bonding. In the context of green chemistry, another hot topic, this compound's potential for sustainable synthesis routes is being investigated. Users often search for "N-Methylcyclohexanamine solubility" or "100-60-7 synthesis method," reflecting the growing demand for practical data among chemists.

The compound's spectroscopic properties (NMR, IR, and MS data) are another area of frequent inquiry, particularly among analytical chemists. Recent advancements in computational chemistry have enabled more accurate predictions of its molecular behavior, which aligns with the current trend of combining experimental and theoretical approaches. Searches for "N-Methylcyclohexanamine safety data" also indicate users' heightened awareness of workplace safety standards, a reflection of broader industrial hygiene trends.

In material science applications, CAS 100-60-7 has shown promise as a precursor for polymeric materials with tailored properties. Its incorporation into epoxy resin systems, for instance, has been studied for improving thermal stability – a property highly sought after in electronics encapsulation and aerospace materials. This connects with the popular search term "amine-modified polymers," demonstrating how fundamental chemicals enable advanced material innovations.

The derivatization potential of N-Methylcyclohexanamine makes it particularly valuable in chiral chemistry. With the pharmaceutical industry's increasing focus on enantioselective synthesis, this compound serves as a useful scaffold for creating chiral auxiliaries and ligands. Laboratory professionals often search for "N-Methylcyclohexylamine purification methods" or "100-60-7 storage conditions," highlighting the practical considerations in handling this chemical.

Recent patent literature reveals growing interest in N-Methylcyclohexanamine derivatives for crop protection formulations, addressing the agricultural sector's need for more effective and environmentally friendly solutions. This aligns with search trends showing increased queries about "amine-based agrochemicals" and "biodegradable pesticide formulations." The compound's balance between stability and reactivity makes it attractive for developing new active ingredients with improved environmental profiles.

From an analytical perspective, N-Methylcyclohexanamine presents interesting challenges in chromatographic separation, particularly in GC-MS analysis where its basic nature can lead to peak tailing. This has prompted searches for "100-60-7 analytical methods" and "amine chromatography optimization," reflecting the practical needs of quality control laboratories. The development of specialized HPLC columns for amine analysis has significantly improved the characterization of this compound and its derivatives.

In the context of industrial scale production, process optimization for CAS 100-60-7 remains an active area of research. Current trends focus on catalytic amination methods that reduce energy consumption and byproduct formation, responding to the chemical industry's push toward atom economy. These developments connect with popular searches about "green amine synthesis" and "catalytic reductive amination," demonstrating how fundamental research aligns with industrial priorities.

The structure-activity relationships of N-Methylcyclohexanamine derivatives continue to be explored in medicinal chemistry, particularly in central nervous system (CNS) drug development. While maintaining compliance with all regulations, researchers investigate how structural modifications affect blood-brain barrier penetration and receptor binding characteristics. This has led to increased searches for "bioactive cyclohexylamine derivatives" and "CNS drug design principles."

Looking ahead, the applications of N-Methylcyclohexanamine are likely to expand further with advances in flow chemistry and continuous processing technologies. These innovative approaches address common search queries about "scaling up amine production" and "process intensification," reflecting the chemical industry's evolving manufacturing paradigms. As research continues, this versatile compound will undoubtedly maintain its importance across multiple scientific and industrial domains.